Cas no 5043-02-7 (2-Naphthalenecarboxylic acid, 6-methoxy-, methyl ester)

2-Naphthalenecarboxylic acid, 6-methoxy-, methyl ester Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 6-methoxy-, methyl ester
• Methyl 6-methoxy-2-naphthoate
• 2-methoxy-6-(methoxycarbonyl)naphthalene
• 6-Methoxy-[2]naphthoesaeure-methylester
• 6-methoxy-[2]naphthoic acid methyl ester
• 6-methoxy-naphthalene-2-carboxylic acid methyl ester
• Methyl 2-naphthoate,6-methoxy
• methyl 6-methoxy-1,2,3,4-tetrahydro-2-naphthoate
• Methyl6-methoxy-2-naphthoate
• DTXSID30345375
• SCHEMBL1856468
• TS-03087
• Methyl 2-naphthoate, 6-methoxy-
• Methyl 6-methoxy-2-naphthoate #
• FT-0716112
• 6-Methoxy-2-naphthoic acid methyl ester
• MFCD01108716
• methyl 6-methoxynaphthalene-2-carboxylate
• CS-0195897
• AKOS004903777
• 5043-02-7
• +Expand

• MDL： MFCD01108716
• InChIKey： ZLVPRNFYGCBLDS-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12O3/c1-15-12-6-5-9-7-11(13(14)16-2)4-3-10(9)8-12/h3-8H,1-2H3
• SMILES： COC1=CC2=CC=C(C=C2C=C1)C(=O)OC

Computed Properties

• Exact Mass: 216.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 216.078644241g/mol
• Heavy Atom Count: 16
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 2.63500
• PSA: 35.53000

2-Naphthalenecarboxylic acid, 6-methoxy-, methyl ester Security Information

2-Naphthalenecarboxylic acid, 6-methoxy-, methyl ester Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%